Cas no 791040-11-4 (8-Nitro-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 8-Nitro-1,2,3,4-tetrahydroisoquinoline
• CAS No: 791040-11-4
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD12828137
• CID: 1037126
• PubChem ID: 10749821
• Update Time: 2025-05-19

8-Nitro-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 8-Nitro-1,2,3,4-tetrahydroisoquinoline
• Isoquinoline, 1,2,3,4-tetrahydro-8-nitro-
• 8-Nitro-1,2,3,4-tetrahydro-isoquinoline
• 791040-11-4
• AS-50272
• SB38785
• A864915
• DTXSID20444301
• AKOS016008859
• O11678
• SCHEMBL3891975
• FT-0734792

• MDL： MFCD12828137
• Inchi： 1S/C9H10N2O2/c12-11(13)9-3-1-2-7-4-5-10-6-8(7)9/h1-3,10H,4-6H2
• InChI Key： CMYHFBRLCZRXHE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=C1CNCC2)=O

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 8-Nitro-1,2,3,4-tetrahydroisoquinoline

Professional Introduction to 8-Nitro-1,2,3,4-tetrahydroisoquinoline (CAS No. 791040-11-4)

8-Nitro-1,2,3,4-tetrahydroisoquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 791040-11-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered considerable attention due to its structural uniqueness and potential biological activities. The nitro group at the 8-position of the tetrahydroisoquinoline core introduces a unique electronic and steric environment, making it a valuable scaffold for drug discovery and development.

The< strong>tetrahydroisoquinoline scaffold is a prominent motif in natural products and pharmacologically active molecules. It is commonly found in alkaloids and has been extensively studied for its role in modulating various biological pathways. The introduction of a nitro group into this scaffold can significantly alter its pharmacokinetic and pharmacodynamic properties, offering new opportunities for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of< strong>8-Nitro-1,2,3,4-tetrahydroisoquinoline with biological targets. These studies suggest that this compound may exhibit potent activity against enzymes and receptors involved in neurodegenerative diseases, such as Parkinson's disease and Alzheimer's disease. The nitro group enhances the molecule's ability to interact with specific amino acid residues in these targets, potentially leading to more effective drug candidates.

In vitro studies have demonstrated that< strong>8-Nitro-1,2,3,4-tetrahydroisoquinoline possesses notable inhibitory effects on certain kinases and proteases. These enzymes are critical regulators of cell signaling pathways that are dysregulated in various diseases. By targeting these enzymes, the compound may help restore normal cellular function and mitigate disease progression. Additionally, the< strong>tetrahydroisoquinoline core is known to cross the blood-brain barrier, which is a significant advantage for central nervous system (CNS) drug delivery.

The synthesis of< strong>8-Nitro-1,2,3,4-tetrahydroisoquinoline involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. These methods often involve catalytic processes that minimize byproduct formation and enhance atom economy.

The pharmacological profile of< strong>8-Nitro-1,2,3,4-tetrahydroisoquinoline has been further explored through preclinical studies. These investigations have revealed potential therapeutic benefits in models of inflammation and pain management. The compound's ability to modulate neurotransmitter release and receptor activity makes it a promising candidate for developing novel analgesics and anti-inflammatory agents. Moreover, its structural similarity to known bioactive molecules suggests that it may exhibit synergistic effects when combined with other therapeutic agents.

The development of< strong>8-Nitro-1,2,3,4-tetrahydroisoquinoline as a drug candidate is also supported by its favorable pharmacokinetic properties. Studies indicate that the compound has a reasonable half-life and moderate solubility in water and lipids, which are essential characteristics for oral bioavailability. Furthermore, its metabolic stability suggests that it can be effectively administered without significant degradation in vivo.

In conclusion,< strong>8-Nitro-1,2,3,4-tetrahydroisoquinoline (CAS No. 791040-11-4) represents a compelling area of research within pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation into treating various diseases. As research continues to uncover new therapeutic applications for this compound, it holds promise as a lead molecule for developing innovative treatments.